Cas no 859168-22-2 (5-(1H-indol-3-yl)-1H-Imidazol-2-amine)

• Product Name: 5-(1H-indol-3-yl)-1H-Imidazol-2-amine
• CAS No: 859168-22-2
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 1119307
• PubChem ID: 69028701
• Update Time: 2025-04-20

5-(1H-indol-3-yl)-1H-Imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-3-yl)-1H-Imidazol-2-amine
• 859168-22-2
• SCHEMBL4398433
• KYNPUCTYPIZDQD-UHFFFAOYSA-N
• EN300-1781604
• 2-amino-4-(3-indolyl)imidazole

• Inchi： 1S/C11H10N4/c12-11-14-6-10(15-11)8-5-13-9-4-2-1-3-7(8)9/h1-6,13H,(H3,12,14,15)
• InChI Key： KYNPUCTYPIZDQD-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CN=C(N)N2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.5Ų